3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione
Overview
Description
“3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione” is a chemical compound with the molecular formula C20H19N3O2 . It has a molecular weight of 333.39 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H19N3O2/c24-19-17 (10-13-6-2-1-3-7-13)22-20 (25)18 (23-19)11-14-12-21-16-9-5-4-8-15 (14)16/h1-9,12,17-18,21H,10-11H2, (H,22,25) (H,23,24)/t17-,18+/m0/s1 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 333.39 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Anticancer Agents
One of the significant applications of this compound is in the field of cancer research. A study has shown that tryptamine-piperazine-2,5-dione conjugates, which include “3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione”, have been synthesized and evaluated as potential anticancer agents . One of these compounds was found to induce significant growth inhibition of AsPC-1 and SW1990 human pancreatic cancer cell lines .
Drug Delivery Systems
The piperazine-2,5-dione pharmacophore, which includes “3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione”, has been extensively studied for its potential applications in drug delivery systems . The ability to combine the benefits of the inorganic backbone and the wide variety of organic side groups can lead to the formation of nanoparticles, polymersomes, or scaffolds for cell proliferation .
Tissue Engineering
The same properties that make piperazine-2,5-dione useful in drug delivery also make it a promising material for tissue engineering . The ability to form scaffolds for cell proliferation could be particularly useful in this field .
Antimicrobial Agents
Piperazine-2,5-dione compounds have also been studied for their potential as antimicrobial agents . Their unique chemical structure allows them to interact with biological systems in ways that can inhibit the growth of harmful microorganisms .
Cardiovascular Disease Treatments
Research has also explored the use of piperazine-2,5-dione compounds in the treatment of cardiovascular diseases . The specific mechanisms of action in this context are still being studied .
Innovative Anticancer Therapies
In addition to their potential as direct anticancer agents, piperazine-2,5-dione compounds are also being studied for their potential in innovative anticancer therapies . This includes the development of new drug delivery systems specifically designed to target cancer cells .
Future Directions
properties
IUPAC Name |
3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c24-19-17(10-13-6-2-1-3-7-13)22-20(25)18(23-19)11-14-12-21-16-9-5-4-8-15(14)16/h1-9,12,17-18,21H,10-11H2,(H,22,25)(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUVKAUWOMPJEMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)NC(C(=O)N2)CC3=CNC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501002808 |
Source
|
| Record name | 3-Benzyl-6-[(1H-indol-3-yl)methyl]-3,6-dihydropyrazine-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501002808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-benzyl-6-(1H-indol-3-ylmethyl)piperazine-2,5-dione | |
CAS RN |
82597-82-8 |
Source
|
| Record name | 2,5-Piperazinedione, 3-(1H-indol-3-ylmethyl)-6-(phenylmethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082597828 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Benzyl-6-[(1H-indol-3-yl)methyl]-3,6-dihydropyrazine-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501002808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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